2-[(4-Methylpiperidino)methyl]imidazo[1,2-a]pyridine

• IUPAC Name: 2-[(4-methylpiperidin-1-yl)methyl]imidazo[1,2-a]pyridine
• InChI: InChI=1S/C14H19N3/c1-12-5-8-16(9-6-12)10-13-11-17-7-3-2-4-14(17)15-13/h2-4,7,11-12H,5-6,8-10H2,1H3
• InChI Key: MVUBUPQUHXXIPR-UHFFFAOYSA-N
• Canonical SMILES: CC1CCN(CC1)CC2=CN3C=CC=CC3=N2
• Molecular Formula: C14H19N3
• Molecular Weight: 229.32 g/mol

Description

2-[(4-Methylpiperidino)methyl]imidazo[1,2-a]pyridine, also known as MIP, is a chemical compound that has been extensively studied for its potential applications in scientific research. This molecule is a member of the imidazo[1,2-a]pyridine family, which has been shown to have various biological activities, including anti-inflammatory, anti-cancer, and anti-viral properties. In

Mechanism of Action

The mechanism of action of 2-[(4-Methylpiperidino)methyl]imidazo[1,2-a]pyridine is not fully understood, but it is believed to involve the modulation of ion channels and receptors. This compound has been shown to interact with the nicotinic acetylcholine receptor, which is involved in various physiological processes, including learning and memory, muscle contraction, and neurotransmitter release. This compound has also been shown to modulate the activity of the TRPV1 ion channel, which is involved in pain sensation and inflammation.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects, depending on the dose and route of administration. In vitro studies have shown that this compound can inhibit the proliferation of cancer cells and reduce the production of inflammatory cytokines. In vivo studies have shown that this compound can reduce pain and inflammation in animal models. However, the exact mechanism of these effects is still under investigation.

Advantages and Limitations for Lab Experiments

2-[(4-Methylpiperidino)methyl]imidazo[1,2-a]pyridine has several advantages for lab experiments, including its high potency, selectivity, and stability. This compound can be easily synthesized and purified, which makes it a cost-effective tool compound for studying the mechanism of action of various drugs and receptors. However, this compound has some limitations, including its potential toxicity and limited solubility in aqueous solutions. Therefore, careful dose and route of administration should be considered when using this compound in lab experiments.

Future Directions

There are several future directions for the study of 2-[(4-Methylpiperidino)methyl]imidazo[1,2-a]pyridine. One direction is to investigate the potential therapeutic applications of this compound in various diseases, such as cancer, inflammation, and neurological disorders. Another direction is to explore the structure-activity relationship of this compound and its analogs to optimize its potency and selectivity. Additionally, the development of novel synthetic methods for this compound could improve its yield and purity, which could facilitate its use in scientific research.

Synthesis Methods

The synthesis of 2-[(4-Methylpiperidino)methyl]imidazo[1,2-a]pyridine involves the reaction of 4-methylpiperidine with imidazo[1,2-a]pyridine-2-carbaldehyde in the presence of a catalyst. The reaction proceeds via a condensation reaction, and the resulting product is purified through column chromatography. The purity and yield of the final product can be improved by optimizing the reaction conditions, such as temperature, solvent, and catalyst concentration.

Scientific Research Applications

2-[(4-Methylpiperidino)methyl]imidazo[1,2-a]pyridine has been investigated for its potential applications in various scientific research fields, including medicinal chemistry, pharmacology, and neuroscience. In medicinal chemistry, this compound has been studied as a potential drug candidate for the treatment of various diseases, such as cancer, inflammation, and viral infections. In pharmacology, this compound has been used as a tool compound to study the mechanism of action of various drugs and receptors. In neuroscience, this compound has been shown to modulate the activity of ion channels and receptors, which could have implications for the treatment of neurological disorders.